2-[(2,5-dichlorophenyl)sulfonyl-methylamino]-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-[(2,5-dichlorophenyl)sulfonyl-methylamino]-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C18H20Cl2N2O3S/c1-22(26(24,25)17-12-15(19)9-10-16(17)20)13-18(23)21-11-5-8-14-6-3-2-4-7-14/h2-4,6-7,9-10,12H,5,8,11,13H2,1H3,(H,21,23)
• InChI Key: YNNBQDLJGBZQQU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCCCC1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C18H20Cl2N2O3S
• Molecular Weight: 415.3 g/mol

Description

2-[(2,5-dichlorophenyl)sulfonyl-methylamino]-N-(3-phenylpropyl)acetamide is a synthetic organic compound with potential applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its complex structure, which includes a sulfonyl group, a methylamino group, and a phenylpropyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,5-dichlorophenyl)sulfonyl-methylamino]-N-(3-phenylpropyl)acetamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with methylamine to form the sulfonyl-methylamino intermediate. This intermediate is then reacted with 3-phenylpropylamine and acetic anhydride under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Advanced techniques like continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[(2,5-dichlorophenyl)sulfonyl-methylamino]-N-(3-phenylpropyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Sulfides or thiols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(2,5-dichlorophenyl)sulfonyl-methylamino]-N-(3-phenylpropyl)acetamide has several scientific research applications:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2,5-dichlorophenyl)sulfonyl-methylamino]-N-(3-phenylpropyl)acetamide involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins or enzymes, potentially inhibiting their activity. The compound may also interfere with cellular pathways, leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2,5-dichlorophenyl)sulfonyl]benzoic acid
• 2-[(2,5-dichlorophenyl)sulfanyl]benzoic acid
• N-(2,5-dichlorophenyl)-N-methylacetamide

Uniqueness

2-[(2,5-dichlorophenyl)sulfonyl-methylamino]-N-(3-phenylpropyl)acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties